N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H11F3N6OS/c18-17(19,20)13-5-3-10(8-21-13)16(27)22-9-15-24-23-14-6-4-11(25-26(14)15)12-2-1-7-28-12/h1-8H,9H2,(H,22,27)
• InChI Key: XEFNICRDNKTAPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN3C(=NN=C3CNC(=O)C4=CN=C(C=C4)C(F)(F)F)C=C2
• Molecular Formula: C17H11F3N6OS
• Molecular Weight: 404.4 g/mol

Description

N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide is a useful research compound. Its molecular formula is C17H11F3N6OS and its molecular weight is 404.37. The purity is usually 95%.
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Scientific Research Applications

Anti-Asthmatic Activities

A study on condensed-azole derivatives, including similar [1,2,4]triazolo[4,3-b]pyridazin compounds, has shown their potential in treating asthma and other respiratory diseases. The specific structure-activity relationships in these compounds were explored, suggesting potential for significant value in respiratory disease treatment (Kuwahara et al., 1997).

Antioxidant and Anticancer Properties

Research on triazolo-thiadiazoles, closely related to the compound , has revealed their potent antioxidant and anticancer properties. These compounds displayed significant cytotoxic effects on hepatocellular carcinoma cell lines, suggesting their potential as effective anticancer agents (Sunil et al., 2010).

Synthesis and Structural Studies

A study focused on the synthesis of biologically important 1,2,4-triazolo[1,5-a]pyridines, which are structurally similar to the compound . This research provides insights into the metal-free synthesis and structural analysis of these compounds, which could be relevant for the development of new pharmaceuticals (Zheng et al., 2014).

Antiviral Activity

A study on 6-phenyl-[1,2,4]triazolo[4,3-b]pyridazine derivatives demonstrated promising antiviral activity against hepatitis A virus. This suggests the potential of similar compounds, like the one , in the development of antiviral medications (Shamroukh & Ali, 2008).

Cardiovascular Applications

Compounds including 1,2,4-triazolo[1,5-a]pyrimidines, structurally related to the compound in focus, have been studied for their potential in treating cardiovascular diseases. One such compound demonstrated significant coronary vasodilating and antihypertensive activities, suggesting potential applications in cardiovascular therapeutics (Sato et al., 1980).